Cas no 1270573-05-1 (methyl 2-methyl-4-(piperidin-2-yl)benzoate)

• Product Name: methyl 2-methyl-4-(piperidin-2-yl)benzoate
• CAS No: 1270573-05-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6578210
• PubChem ID: 165663383
• Update Time: 2025-05-20

methyl 2-methyl-4-(piperidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-4-(piperidin-2-yl)benzoate
• EN300-1854398
• 1270573-05-1

• Inchi： 1S/C14H19NO2/c1-10-9-11(13-5-3-4-8-15-13)6-7-12(10)14(16)17-2/h6-7,9,13,15H,3-5,8H2,1-2H3
• InChI Key： IHQGGCXLCIPKRE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C1CCCCN1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-methyl-4-(piperidin-2-yl)benzoate

Methyl 2-Methyl-4-(Piperidin-2-yl)benzoate (CAS No. 1270573-05-1): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-methyl-4-(piperidin-2-yl)benzoate (CAS No. 1270573-05-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 2-methyl-4-(piperidin-2-yl)benzoate consists of a benzene ring substituted with a methyl group at the 2-position and a piperidine ring at the 4-position, with a methoxy group attached to the carboxylic acid moiety. This intricate arrangement imparts specific physicochemical properties that make it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of methyl 2-methyl-4-(piperidin-2-yl)benzoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that methyl 2-methyl-4-(piperidin-2-yl)benzoate may have therapeutic applications in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, methyl 2-methyl-4-(piperidin-2-yl)benzoate has been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of intracellular signaling pathways that regulate oxidative stress and apoptosis.

In the realm of cancer research, methyl 2-methyl-4-(piperidin-2-yl)benzoate has shown promise as a potential anticancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The anticancer effects are attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby limiting tumor growth and metastasis.

The synthetic route for preparing methyl 2-methyl-4-(piperidin-2-yl)benzoate involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a substituted benzene derivative, followed by the introduction of the piperidine ring through a nucleophilic substitution or coupling reaction. The final step involves esterification to form the methoxy group. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

The physicochemical properties of methyl 2-methyl-4-(piperidin-2-yl)benzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 88°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies suggest that methyl 2-methyl-4-(piperidin-2-yl)benzoate exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. Preclinical toxicity studies have not reported any significant adverse effects at doses relevant to therapeutic applications.

The potential applications of methyl 2-methyl-4-(piperidin-2-yl)benzoate extend beyond its pharmacological properties. It has also been explored as a functional material in various fields, including materials science and analytical chemistry. For instance, its unique molecular structure makes it a suitable candidate for developing new materials with enhanced mechanical and thermal properties.

In conclusion, methyl 2-methyl-4-(piperidin-2-yl)benzoate (CAS No. 1270573-05-1) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.